Cas no 2227860-88-8 (rac-(1R,2R)-2-(6-methoxy-1H-indol-2-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(6-methoxy-1H-indol-2-yl)cyclopropylmethanamine
• CAS No: 2227860-88-8
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 5951769
• PubChem ID: 165671742
• Update Time: 2025-06-13

rac-(1R,2R)-2-(6-methoxy-1H-indol-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(6-methoxy-1H-indol-2-yl)cyclopropylmethanamine
• EN300-1732547
• rac-[(1R,2R)-2-(6-methoxy-1H-indol-2-yl)cyclopropyl]methanamine
• 2227860-88-8

• Inchi： 1S/C13H16N2O/c1-16-10-3-2-8-5-13(15-12(8)6-10)11-4-9(11)7-14/h2-3,5-6,9,11,15H,4,7,14H2,1H3/t9-,11+/m0/s1
• InChI Key： ZAPXKHMJOMJUON-GXSJLCMTSA-N
• SMILES： O(C)C1C=CC2=C(C=1)NC(=C2)[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51Ų

Additional information on rac-(1R,2R)-2-(6-methoxy-1H-indol-2-yl)cyclopropylmethanamine

Comprehensive Overview of rac-(1R,2R)-2-(6-methoxy-1H-indol-2-yl)cyclopropylmethanamine (CAS No. 2227860-88-8)

The compound rac-(1R,2R)-2-(6-methoxy-1H-indol-2-yl)cyclopropylmethanamine, identified by its CAS number 2227860-88-8, is a chiral cyclopropylamine derivative with significant potential in pharmaceutical research. Its unique structure, featuring a 6-methoxyindole moiety and a cyclopropylmethanamine group, has garnered attention for its potential applications in central nervous system (CNS) therapeutics. Researchers are particularly interested in its stereochemistry, as the (1R,2R) configuration may influence binding affinity to biological targets. This compound exemplifies the growing trend of exploring chiral small molecules for drug discovery, a hot topic in medicinal chemistry forums and AI-driven research platforms.

Recent literature searches reveal growing interest in indole-containing compounds like this molecule, particularly regarding their serotonergic activity. The 6-methoxy substitution on the indole ring is noteworthy, as similar structures appear in various bioactive molecules. Pharmaceutical scientists frequently search for information about cyclopropylamine derivatives due to their unique conformational constraints and metabolic stability. The combination of these features in CAS 2227860-88-8 makes it a compelling subject for structure-activity relationship (SAR) studies, especially in the context of GPCR-targeted therapies, which dominate current drug development pipelines.

Synthetic approaches to rac-(1R,2R)-2-(6-methoxy-1H-indol-2-yl)cyclopropylmethanamine typically involve asymmetric cyclopropanation strategies, a technique frequently discussed in organic chemistry communities. The chiral resolution of this racemic mixture presents interesting challenges that align with current industry focus on enantioselective synthesis. Analytical characterization of this compound requires specialized techniques such as chiral HPLC and vibrational circular dichroism, topics that generate substantial discussion in analytical science circles. These methodological aspects contribute to the compound's relevance in contemporary chemical research.

The pharmacological potential of 2227860-88-8 relates to its structural similarity to known neuroactive compounds. While specific target profiles remain under investigation, the presence of both hydrogen bond donor (amine) and hydrogen bond acceptor (methoxy) groups suggests possible interactions with various neurotransmitter receptors. This characteristic makes it a subject of interest in the growing field of precision psychiatry, where researchers seek compounds with selective receptor modulation capabilities. The compound's logP and polar surface area values, crucial parameters in blood-brain barrier penetration predictions, are currently being evaluated in multiple research programs.

From a drug development perspective, rac-(1R,2R)-2-(6-methoxy-1H-indol-2-yl)cyclopropylmethanamine represents an interesting case study in lead optimization. The cyclopropyl ring serves as a valuable bioisostere, often improving metabolic stability compared to larger carbocyclic systems. Recent patent analyses show increasing claims around similar constrained amine structures, reflecting industry recognition of their therapeutic value. These developments coincide with heightened interest in small molecule neurotherapeutics, as evidenced by search trends in scientific databases and AI-powered research assistants.

The safety profile and ADME properties of CAS 2227860-88-8 are subjects of ongoing investigation. Preliminary computational models suggest favorable pharmacokinetic parameters, though experimental verification remains essential. This aligns with current pharmaceutical industry emphasis on early-stage ADME prediction, a topic generating numerous publications and conference presentations. The compound's potential as a research chemical for studying indole-amine interactions continues to drive academic and industrial interest, particularly in neuroscience research programs.

In the context of green chemistry initiatives, synthetic routes to 2227860-88-8 are being evaluated for their atom economy and process mass intensity. These considerations reflect broader industry shifts toward sustainable pharmaceutical manufacturing, a major focus area in current chemical engineering research. The compound's structural features also make it relevant to discussions about molecular complexity in drug design, a parameter increasingly recognized as important for clinical success rates.

As research into rac-(1R,2R)-2-(6-methoxy-1H-indol-2-yl)cyclopropylmethanamine progresses, its potential applications continue to expand. The scientific community remains particularly interested in its possible utility as a chemical probe for studying indole-related biological pathways. With the growing importance of translational research in drug discovery, compounds like this that bridge structural novelty and biological relevance will likely remain at the forefront of pharmaceutical innovation for years to come.